Cas no 50602-38-5 (2-(acetylamino)-1,3-thiazole-4-carboxylic acid)

2-(acetylamino)-1,3-thiazole-4-carboxylic acid structure
50602-38-5 structure
Product Name:2-(acetylamino)-1,3-thiazole-4-carboxylic acid
CAS No:50602-38-5
MF:C6H6N2O3S
MW:186.188439846039
MDL:MFCD00623594
CID:369996
PubChem ID:840113
Update Time:2025-04-19

2-(acetylamino)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 2-(acetylamino)-
    • 2-(Acetylamino)-1,3-thiazole-4-carboxylic acid
    • 2-acetamido-1,3-thiazole-4-carboxylic acid
    • 2-ACETYLAMINO-THIAZOLE-4-CARBOXYLIC ACID
    • 2-Acetylaminothiazole-4-carboxylic acid
    • 2-(Acetamido)-1,3-thiazole-4-carboxylic acid
    • 2-acetamido-4-thiazolecarboxylic acid
    • 2-acetamidothiazole-4-carboxylic acid
    • BAS 00096750
    • SCHEMBL758061
    • AKOS000301342
    • CHEMBL1213606
    • HMS1675E13
    • MFCD00623594
    • A22038
    • 2-Acetylamino-thiazole-4-carboxylicacid
    • DTXSID60357007
    • 2-acetamidothiazole-4-carboxylicacid
    • Oprea1_447539
    • 4-Thiazolecarboxylic acid, 2-(acetylamino)-
    • EN300-35912
    • 2-(Acetylamino)-1,3-thiazole-4-carboxylic acid, AldrichCPR
    • Oprea1_457803
    • Z337709410
    • 50602-38-5
    • HMS2662D09
    • SMR000278251
    • J-507692
    • MA-0709
    • FT-0676597
    • CS-0247188
    • MLS000716734
    • ZKINQVZUSLLCJY-UHFFFAOYSA-N
    • DB-023753
    • G29761
    • 2-(acetylamino)-1,3-thiazole-4-carboxylic acid
    • MDL： MFCD00623594
    • Inchi： 1S/C6H6N2O3S/c1-3(9)7-6-8-4(2-12-6)5(10)11/h2H,1H3,(H,10,11)(H,7,8,9)
    • InChI Key： ZKINQVZUSLLCJY-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)O)N=C1NC(C)=O

Computed Properties

  • Exact Mass: 186.01000
  • Monoisotopic Mass: 186.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.581
  • Melting Point: 315-317
  • Refractive Index: 1.668
  • PSA: 107.53000
  • LogP: 0.87270

2-(acetylamino)-1,3-thiazole-4-carboxylic acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-(acetylamino)-1,3-thiazole-4-carboxylic acid Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-(acetylamino)-1,3-thiazole-4-carboxylic acid Pricemore >>

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abcr
AB235898-1 g
2-(Acetylamino)-1,3-thiazole-4-carboxylic acid, 95%; .
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abcr
AB235898-5 g
2-(Acetylamino)-1,3-thiazole-4-carboxylic acid, 95%; .
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